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Introduction
Peroxyacetyl nitrate (PAN) is a key component of photochemical smog and a significant

reservoir for nitrogen oxides (NOx) in the troposphere.[1][2] Its ability to undergo long-range

transport at low temperatures and subsequently release NOx in warmer regions makes it a

crucial species in understanding air quality and atmospheric chemistry on both local and global

scales. Accurate and precise measurement of ambient PAN concentrations is therefore

essential for atmospheric research, air quality monitoring, and evaluating the effectiveness of

pollution control strategies.

This document provides detailed application notes and experimental protocols for the two

primary methods used for the measurement of PAN in ambient air: Gas Chromatography with

Electron Capture Detection (GC-ECD) and Thermal Dissociation Chemical Ionization Mass

Spectrometry (TD-CIMS). This guide is intended for researchers, scientists, and professionals

in the field of atmospheric science and environmental monitoring.
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Two principal techniques have emerged as the most reliable and widely used for ambient PAN

measurements: Gas Chromatography with Electron Capture Detection (GC-ECD) and Thermal

Dissociation Chemical Ionization Mass Spectrometry (TD-CIMS).

Gas Chromatography with Electron Capture Detection (GC-ECD): This is the most common

and well-established method for PAN measurement.[3] It involves the separation of PAN

from other atmospheric constituents on a chromatographic column followed by highly

sensitive detection using an electron capture detector.[4]

Thermal Dissociation Chemical Ionization Mass Spectrometry (TD-CIMS): This technique

offers a faster response time compared to GC-ECD, making it suitable for flux

measurements and capturing rapid changes in PAN concentrations.[5][6][7] In TD-CIMS,

PAN is thermally dissociated, and the resulting peroxyacetyl radical is detected by mass

spectrometry after chemical ionization.[5][6][7]

The choice of method often depends on the specific research objectives, required time

resolution, and available instrumentation.

Quantitative Performance of PAN Measurement
Techniques
The following table summarizes the key performance characteristics of the GC-ECD and TD-

CIMS techniques for PAN measurement. These values are compiled from various studies and

represent typical performance.
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Parameter
Gas Chromatography with
Electron Capture Detection
(GC-ECD)

Thermal Dissociation
Chemical Ionization Mass
Spectrometry (TD-CIMS)

Detection Limit
15 - 50 pptv (parts per trillion

by volume)[4][8][9][10]

~3 pptv (parts per trillion by

volume)[10]

Precision 2% to 8%[8]
Not explicitly stated in the

provided results.

Accuracy
Overall uncertainties estimated

to be ± 13% to ± 15%[4]

Not explicitly stated in the

provided results.

Time Resolution 5 - 10 minutes per sample[8][9]
High time resolution, suitable

for flux measurements[11]

Potential Interferences
Halogenated compounds,

other organic nitrates

Peroxyacetic acid (PAA), Nitric

oxide (NO) can cause signal

loss[11][12]

Experimental Protocols
Gas Chromatography with Electron Capture Detection
(GC-ECD)
This protocol outlines the key steps for measuring ambient PAN using a GC-ECD system.

4.1.1. Sample Collection and Introduction

Ambient Air Sampling: Draw ambient air through a sample inlet line made of an inert material

like PFA (perfluoroalkoxy) tubing to minimize surface reactions and losses.

Sample Preconcentration (Optional but common): To achieve low detection limits, a known

volume of ambient air is drawn through a cooled sample loop (-38°C) to trap PAN and other

less volatile compounds.[8]

Sample Injection: The sample loop is rapidly heated (e.g., to 60°C) to desorb the trapped

compounds, which are then swept by a carrier gas into the gas chromatograph.[8]
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4.1.2. Gas Chromatographic Separation

Carrier Gas: Use a high-purity carrier gas, typically argon/methane (95/5) or nitrogen.[13]

Chromatographic Column: A variety of capillary and packed columns can be used. A

common choice is a DB-1 or similar non-polar capillary column.[4] A 10 m x 0.53 mm fused

silica trifluoropropylmethyl polysiloxane crossbond column (Rtx-200) has also been used.[8]

Oven Temperature Program: Maintain the column oven at a constant temperature (e.g., 25-

35°C) to achieve optimal separation of PAN from other co-eluting species.[13]

4.1.3. Detection

Electron Capture Detector (ECD): The eluent from the column passes through an ECD. The

ECD contains a radioactive source (typically ⁶³Ni) or a pulsed discharge source that emits

electrons.[8]

Signal Generation: PAN has a high affinity for electrons. As it passes through the detector, it

captures electrons, causing a decrease in the standing current, which is measured as a

negative peak.

4.1.4. Calibration

PAN Standard Generation: Since PAN is not commercially available as a stable gas mixture,

it must be synthesized in the laboratory for calibration.[14] This can be done through the

photolysis of a precursor mixture, such as acetone in the presence of NO, or by the thermal

decomposition of a liquid PAN source.[1][15]

Calibration Curve: Introduce known concentrations of PAN into the GC-ECD system to

generate a calibration curve by plotting the peak area against the PAN concentration.

Regular Calibration: The instrument should be calibrated frequently (e.g., weekly) to account

for any drift in detector response.[1]

4.1.5. Data Analysis

Peak Integration: Integrate the area of the PAN peak in the chromatogram.
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Concentration Calculation: Use the calibration curve to convert the peak area to a PAN

mixing ratio (e.g., in pptv).

Thermal Dissociation Chemical Ionization Mass
Spectrometry (TD-CIMS)
This protocol provides a general outline for measuring ambient PAN using TD-CIMS.

4.2.1. Sample Introduction and Thermal Dissociation

Ambient Air Inlet: Draw ambient air directly into a heated inlet tube.

Thermal Dissociation: The heated inlet (typically around 150-200°C) breaks the relatively

weak peroxy-nitrate bond in PAN, producing a peroxyacetyl radical (CH₃C(O)OO•) and

nitrogen dioxide (NO₂).[5][6]

4.2.2. Chemical Ionization

Ion Source: Introduce a reagent ion, typically iodide (I⁻), into a flow tube reactor.[5][6]

Ion-Molecule Reaction: The peroxyacetyl radicals react with the iodide ions to form an

acetate ion (CH₃COO⁻), which is a stable ion that can be readily detected.[5][6] The reaction

with the ion-water cluster, I⁻(H₂O)n, proceeds much faster than with I⁻ alone.[5][6]

4.2.3. Mass Spectrometric Detection

Mass Analyzer: The ions from the flow tube are guided into a mass spectrometer (e.g., a

quadrupole mass spectrometer).

Ion Detection: The mass spectrometer is set to monitor the mass-to-charge ratio (m/z) of the

acetate ion (m/z 59). The measured ion signal is proportional to the initial PAN concentration.

4.2.4. Calibration

PAN Standard: Similar to GC-ECD, a known source of PAN is required for calibration.

Cross-Calibration: The TD-CIMS instrument is often cross-calibrated against a well-

established method like GC-ECD or a total odd-nitrogen (NOy) instrument.[5]
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Background Measurement: The background signal is determined by adding a titrant like nitric

oxide (NO) to the sample flow, which removes the peroxyacetyl radicals and thus the PAN

signal.[12][16]

4.2.5. Data Analysis

Signal Conversion: The raw ion counts at m/z 59 are converted to a PAN concentration using

the calibration factor.

Correction for Interferences: The data may need to be corrected for known interferences,

such as signal loss due to high ambient NO concentrations.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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